Cas no 1500169-73-2 (1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 1500169-73-2
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 5977350
• PubChem ID: 96743652
• Update Time: 2025-05-22

1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carboxylic acid
• EN300-1742099
• 1500169-73-2

• Inchi： 1S/C10H12O3/c1-6-5-8(7(2)13-6)10(3-4-10)9(11)12/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： NAGPXIJXPJTCBK-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.4Ų

Additional information on 1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carboxylic acid

Research Brief on 1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carboxylic acid (CAS: 1500169-73-2)

1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carboxylic acid (CAS: 1500169-73-2) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique furan and cyclopropane carboxylic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of significant interest for researchers in drug discovery and development.

The synthesis of 1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carboxylic acid involves a multi-step process that includes the functionalization of the furan ring and the introduction of the cyclopropane carboxylic acid moiety. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure and purity of the compound. These methods ensure the reproducibility and reliability of the synthesized product, which is crucial for further biological evaluations.

Recent pharmacological studies have explored the compound's potential as a modulator of specific biological targets. Preliminary in vitro assays indicate that 1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carboxylic acid exhibits notable activity against certain enzymes and receptors involved in inflammatory and metabolic pathways. These findings suggest its possible application in the treatment of diseases such as diabetes, obesity, and chronic inflammation. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

In addition to its therapeutic potential, the compound's unique chemical structure has also attracted interest in the field of chemical biology. Researchers are investigating its use as a building block for the development of more complex molecules with enhanced biological activities. The furan and cyclopropane rings provide a rigid framework that can be further modified to optimize drug-like properties, such as solubility, stability, and bioavailability.

Despite the promising preliminary results, several challenges remain in the development of 1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carboxylic acid as a therapeutic agent. These include optimizing the synthesis route for large-scale production, improving the compound's pharmacokinetic properties, and conducting comprehensive toxicity studies. Addressing these challenges will be critical for advancing the compound from the laboratory to clinical applications.

In conclusion, 1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carboxylic acid (CAS: 1500169-73-2) represents a promising candidate for further research in drug discovery and chemical biology. Its unique structure and preliminary biological activities highlight its potential as a therapeutic agent or a chemical tool for probing biological systems. Continued research efforts will be essential to fully elucidate its mechanisms of action and therapeutic applications.